Cas no 13345-95-4 (1,5-Dihydroriboflavin)

• Product Name: 1,5-Dihydroriboflavin
• CAS No: 13345-95-4
• MF: C₁₇H₂₂N₄O₆
• MW: 378.379784107208
• CID: 2736056
• Update Time: 2023-08-07

1,5-Dihydroriboflavin Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-riboflavin
• 1,5-dihydroriboflavin
• reduced riboflavin
• Leukoflavin
• C01007
• Q27102473
• 1,5-Dihydroriboflavin

• Inchi： 1S/C17H22N4O6/c1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15/h3-4,11-12,14,18,22-25H,5-6H2,1-2H3,(H2,19,20,26,27)/t11-,12+,14-/m0/s1
• InChI Key： SGSVWAYHEWEQET-SCRDCRAPSA-N
• SMILES： O[C@H]([C@@H]([C@@H](CO)O)O)CN1C2=C(C(NC(N2)=O)=O)NC2C=C(C)C(C)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 641
• XLogP3: -1.2
• Topological Polar Surface Area: 154